![molecular formula C9H11NO3S B189068 N-(2-(Methylsulfonyl)phenyl)acetamide CAS No. 20628-27-7](/img/structure/B189068.png)
N-(2-(Methylsulfonyl)phenyl)acetamide
Overview
Description
N-(2-(Methylsulfonyl)phenyl)acetamide, also known as N-acetyl-2-methylsulfonylphenylacetamide (AMSP) is a novel and potent inhibitor of cytochrome P450 enzymes that is currently being studied for its potential applications in the medical, pharmaceutical, and environmental fields. AMSP has been found to have a wide range of biochemical and physiological effects, and has been found to be a useful tool in laboratory experiments.
Scientific Research Applications
Conformational Studies : The conformations of compounds similar to N-(2-(Methylsulfonyl)phenyl)acetamide have been studied using methods like the dipole moment method and quantum chemical calculations, revealing the existence of different conformers and their orientations (Ishmaeva et al., 2015).
Antimicrobial Agents : New heterocyclic compounds incorporating a sulfamoyl moiety, similar in structure to this compound, have been synthesized and evaluated as antimicrobial agents, showing promising results (Darwish et al., 2014).
Electronic and Biological Interactions : The electronic behavior, wave function, and biological properties of this compound and similar compounds have been investigated, focusing on aspects like solvent interactions, molecular docking, and potential fungal and cancer activities (Bharathy et al., 2021).
Herbicide Metabolism and Carcinogenicity : The metabolism of chloroacetamide herbicides and related compounds in human and rat liver microsomes has been studied, highlighting the pathways leading to potentially carcinogenic products (Coleman et al., 2000).
Anti-arthritic and Anti-inflammatory Properties : N-(2-hydroxy phenyl) acetamide, a compound related to this compound, has been found to possess anti-arthritic and anti-inflammatory properties in animal models (Jawed et al., 2010).
Cyclooxygenase-2 Inhibition : A series of methylsulfonyl, sulfamoyl acetamides, and ethyl acetates, including those structurally related to this compound, have been synthesized and evaluated as selective cyclooxygenase-2 (COX-2) inhibitors, showing promising analgesic activity (Consalvi et al., 2015).
properties
IUPAC Name |
N-(2-methylsulfonylphenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3S/c1-7(11)10-8-5-3-4-6-9(8)14(2,12)13/h3-6H,1-2H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGWCPCSZLLJKPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC=C1S(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70356566 | |
Record name | N-[2-(Methanesulfonyl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70356566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20628-27-7 | |
Record name | N-[2-(Methanesulfonyl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70356566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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